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Compound of Interest

Compound Name: Azido-PEG4-Acrylate

CAS No.: 1807539-09-8

Cat. No.: B605845

Get Quote

Abstract
This guide details the methodology for functionalizing cysteine-containing peptides with Azido-
PEG4-Acrylate. Unlike traditional maleimide linkers, acrylates offer a stable thioether linkage

via the Thiol-Michael addition pathway, resistant to retro-Michael exchange. The incorporated

azide moiety serves as a bioorthogonal handle for downstream conjugation via Copper-Free

Click Chemistry (SPAAC) or CuAAC. This protocol is optimized for high-purity yield, preserving

peptide bioactivity through a pH-controlled, aqueous-compatible workflow.

Strategic Selection: Why Azido-PEG4-Acrylate?
In peptide engineering, the choice of linker defines the stability and solubility of the final

conjugate. Azido-PEG4-Acrylate is selected for three specific mechanistic advantages:

Irreversible Conjugation (The Acrylate Advantage): While maleimides are kinetically faster,

they are prone to retro-Michael addition (hydrolysis) in plasma, leading to linker loss.

Acrylates form a stable thioether bond that does not undergo ring-opening hydrolysis,

ensuring long-term conjugate stability [1].
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Solubility Engineering (The PEG4 Spacer): Peptides, particularly hydrophobic sequences,

are prone to aggregation. The tetra-ethylene glycol (PEG4) spacer provides essential

hydrophilicity, improving the hydrodynamic radius and solubility of the labeled peptide in

aqueous buffers [2].

Bioorthogonal Versatility: The terminal azide (-N3) is chemically inert to biological functional

groups (amines, carboxylic acids) but reacts highly specifically with alkynes, enabling "Click"

conjugation to fluorophores, surfaces, or drug payloads [3].

Chemical Basis & Workflow[1]
The labeling process relies on two sequential, orthogonal reactions. First, a Thiol-Michael

Addition occurs between the peptide's cysteine thiol and the linker's acrylate group. Second,

the Azide-Alkyne Cycloaddition (Click Chemistry) couples the peptide to the target.
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Figure 1: End-to-end workflow for converting a native cysteine-peptide into a click-ready azide

conjugate.
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Property Specification

Compound Name Azido-PEG4-Acrylate

Molecular Weight ~273.29 Da

Reactive Group A Acrylate (Thiol-selective Michael Acceptor)

Reactive Group B Azide (Click Chemistry handle)

Spacer PEG4 (Tetraethylene glycol)

Solubility Water, DMSO, DMF, Methanol

Storage -20°C (Protect from light and moisture)

Protocol 1: Peptide Reduction (Pre-requisite)
Critical Step: Most cysteine-containing peptides form disulfide dimers upon storage. These

must be reduced to free thiols (-SH) for the acrylate to react.

Reagents:

TCEP-HCl (Tris(2-carboxyethyl)phosphine hydrochloride). Note: Avoid DTT if possible, as

DTT can compete for the acrylate, though less aggressively than with maleimides. TCEP is

non-volatile and stable. [4]

Degassed Buffer: PBS (pH 7.2) + 5 mM EDTA. EDTA chelates metals that catalyze re-

oxidation.

Procedure:

Dissolve Peptide: Prepare peptide at 1–5 mM in Degassed Buffer. If insoluble, add up to

20% DMSO.

Add TCEP: Add TCEP at a 2-fold molar excess relative to the peptide concentration.

Incubate: 30 minutes at Room Temperature (RT).
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No Purification Needed: Unlike DTT, TCEP does not contain a thiol group and does not

strictly require removal before adding the acrylate linker, provided the pH is readjusted if

TCEP lowers it significantly.

Protocol 2: Thiol-Michael Labeling (The Core
Reaction)
Expert Insight: Acrylates react slower than maleimides. While a maleimide might react in 30

minutes, acrylates often require 2–4 hours or overnight incubation. However, the resulting bond

is more robust.

Reagents:

Reduced Peptide Solution (from Protocol 1).

Azido-PEG4-Acrylate (100 mM stock in anhydrous DMSO).

Reaction Buffer: PBS, pH 7.2–7.5.

Step-by-Step:

Equilibration: Ensure the peptide solution pH is between 7.2 and 7.5.

Why? Below pH 7, the thiol is protonated (-SH) and unreactive. Above pH 8.0, hydrolysis

of the acrylate ester or disulfide reformation competes with the reaction [5].

Linker Addition: Add Azido-PEG4-Acrylate to the peptide solution at a 5-fold molar excess.

Example: If peptide is at 1 mM, add linker to final 5 mM.

Tip: Add the linker slowly while vortexing to prevent local precipitation.

Incubation: Incubate at Room Temperature for 4 hours or Overnight at 4°C. Protect from light

(azides are light-sensitive).

Quenching (Optional): If not purifying immediately, add excess DTT (10 mM) to quench

unreacted acrylate groups.
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Purification:

Method: RP-HPLC (C18 column).

Gradient: Water/Acetonitrile + 0.1% TFA.

Detection: Monitor at 214/220 nm (peptide bond).

Verification: Collect peak and verify via ESI-MS. Mass shift = +273.29 Da.
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Figure 2: Mechanistic pathway of the Thiol-Michael addition. The thiolate anion attacks the

electrophilic beta-carbon of the acrylate.
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Protocol 3: Downstream Application (SPAAC Click
Reaction)
Once purified, the Peptide-PEG4-N3 can be conjugated to any DBCO-functionalized molecule

(e.g., DBCO-Cy5, DBCO-Beads).

Mix: Combine Peptide-PEG4-N3 (1 eq) with DBCO-Target (1.2 eq) in PBS or water.

Incubate: 1–2 hours at Room Temperature. No catalyst required.[1]

Analyze: Verify conjugate formation via SDS-PAGE (for proteins) or HPLC (for small

molecules).

Quality Control & Troubleshooting
Observation Probable Cause Corrective Action

Low Labeling Efficiency Oxidized Thiols (Disulfides)
Re-treat with TCEP; ensure

EDTA is in buffer.

Low Labeling Efficiency pH too low (< 7.0)
Adjust pH to 7.5. Thiolate

anion is required for attack.

Precipitation Hydrophobic Peptide
Add DMSO/DMF (up to 30%)

to the reaction buffer.

Multiple Mass Shifts Non-Specific Amine Labeling

pH was likely > 8.[2]5.

Acrylates can react with N-

term amines at high pH. Keep

pH < 8.[3]0.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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